Cas no 1804670-29-8 (5-Bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol)

5-Bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical research. Its key structural features—a bromo substituent, difluoromethyl, and trifluoromethyl groups—enhance its reactivity and selectivity, making it a valuable intermediate in the synthesis of bioactive compounds. The presence of multiple fluorine atoms improves metabolic stability and lipophilicity, which are advantageous in drug design. The hydroxymethyl group at the 2-position offers further functionalization potential, enabling diverse derivatization pathways. This compound’s well-defined structure and high purity make it suitable for precision applications in medicinal chemistry and material science.

5-Bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol structure

1804670-29-8 structure

Product Name:5-Bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol

CAS No:1804670-29-8

MF:C₈H₅BrF₅NO

MW:306.027418851852

CID:4809091

Update Time:2025-05-28

5-Bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol
- Inchi： 1S/C8H5BrF5NO/c9-3-1-15-4(2-16)6(8(12,13)14)5(3)7(10)11/h1,7,16H,2H2
- InChI Key： NHFUWEGQJNUDEC-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(CO)C(C(F)(F)F)=C1C(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 237
XLogP3: 2.2
Topological Polar Surface Area: 33.1

5-Bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029055526-1g	5-Bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol	1804670-29-8	97%	1g	$1,445.30	2022-04-01

5-Bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol Related Literature

1. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
2. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
3. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
4. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
5. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143

1804670-29-8 (5-Bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol) Related Products

Recommended suppliers

Yunnanjiuzhen

Gold Member

Audited Supplier

CN Supplier

Bulk

Handan Zechi Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

SunaTech Inc.

Gold Member

Audited Supplier

CN Supplier

Reagent

Zhejiang Brunova Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Jiangsu Xinsu New Materials Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk